Cas no 1369133-41-4 (1,2,4-Oxadiazole-5-propanamine, 3-(4-oxazolyl)-)

• Product Name: 1,2,4-Oxadiazole-5-propanamine, 3-(4-oxazolyl)-
• CAS No: 1369133-41-4
• MF: C₈H₁₀N₄O₂
• MW: 194.19060087204
• CID: 5281243
• Update Time: 2025-08-05

1,2,4-Oxadiazole-5-propanamine, 3-(4-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-propanamine, 3-(4-oxazolyl)-

• Inchi： 1S/C8H10N4O2/c9-3-1-2-7-11-8(12-14-7)6-4-13-5-10-6/h4-5H,1-3,9H2
• InChI Key： HKKPZEVWAOROEF-UHFFFAOYSA-N
• SMILES： O1C(CCCN)=NC(C2=COC=N2)=N1

Additional information on 1,2,4-Oxadiazole-5-propanamine, 3-(4-oxazolyl)-

Comprehensive Overview of 1,2,4-Oxadiazole-5-propanamine, 3-(4-oxazolyl)- (CAS No. 1369133-41-4)

The compound 1,2,4-Oxadiazole-5-propanamine, 3-(4-oxazolyl)- (CAS No. 1369133-41-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This oxadiazole-derived compound combines a 1,2,4-oxadiazole core with an oxazole substituent, making it a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its role as a bioactive intermediate, given its ability to modulate biological pathways and interact with enzymes or receptors.

In recent years, the demand for heterocyclic compounds like 1,2,4-Oxadiazole-5-propanamine has surged, driven by their utility in designing small-molecule therapeutics and functional materials. The compound's CAS No. 1369133-41-4 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its structural motif—a fusion of oxadiazole and oxazole rings—offers exceptional stability and electronic properties, which are critical for applications in medicinal chemistry and catalysis.

One of the most discussed topics in the context of 1,2,4-Oxadiazole-5-propanamine is its potential as a building block for drug candidates. The 1,2,4-oxadiazole ring is known for its bioisosteric properties, often serving as a replacement for carboxylic acids or amides in drug design. This adaptability has led to its inclusion in libraries for high-throughput screening, particularly in targeting neurological disorders and metabolic diseases. Additionally, the oxazole moiety enhances the compound's ability to engage in hydrogen bonding, a key feature for molecular recognition in biological systems.

From a synthetic perspective, CAS No. 1369133-41-4 represents a challenge and an opportunity for organic chemists. The compound's synthesis often involves multi-step reactions, including cyclization and functional group transformations, which are topics of interest in method development journals. Researchers are exploring greener and more efficient routes to produce this compound, aligning with the global push for sustainable chemistry. Its oxadiazole-oxazole hybrid structure also makes it a candidate for fluorescence-based sensors, a hot topic in materials science.

The pharmacological potential of 1,2,4-Oxadiazole-5-propanamine, 3-(4-oxazolyl)- is another area of intense study. Preliminary studies suggest that derivatives of this compound exhibit anti-inflammatory and antioxidant activities, making them promising for therapeutic development. These properties are particularly relevant in the context of aging-related diseases and oxidative stress, which are frequently searched topics in biomedical research. The compound's ability to cross the blood-brain barrier further expands its potential in central nervous system (CNS) drug discovery.

In the agrochemical sector, 1,2,4-Oxadiazole-5-propanamine derivatives are being investigated for their pesticidal and herbicidal activities. The oxazole and oxadiazole rings contribute to the compound's stability under environmental conditions, a critical factor for crop protection agents. This aligns with the growing demand for eco-friendly agrochemicals, a trending topic in sustainable agriculture.

In summary, 1,2,4-Oxadiazole-5-propanamine, 3-(4-oxazolyl)- (CAS No. 1369133-41-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique heterocyclic architecture and bioactive properties make it a subject of ongoing research, addressing some of the most pressing challenges in drug discovery and sustainable chemistry. As interest in small-molecule therapeutics and functional materials continues to rise, this compound is poised to play a pivotal role in scientific advancements.